ethyl 4-(2-((5-(hydroxymethyl)-1-(4-methoxybenzyl)-1H-imidazol-2-yl)thio)acetyl)piperazine-1-carboxylate

• IUPAC Name: ethyl 4-[2-[5-(hydroxymethyl)-1-[(4-methoxyphenyl)methyl]imidazol-2-yl]sulfanylacetyl]piperazine-1-carboxylate
• InChI: InChI=1S/C21H28N4O5S/c1-3-30-21(28)24-10-8-23(9-11-24)19(27)15-31-20-22-12-17(14-26)25(20)13-16-4-6-18(29-2)7-5-16/h4-7,12,26H,3,8-11,13-15H2,1-2H3
• InChI Key: YMTOXOUMBXGOBQ-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)N1CCN(CC1)C(=O)CSC2=NC=C(N2CC3=CC=C(C=C3)OC)CO
• Molecular Formula: C21H28N4O5S
• Molecular Weight: 448.5 g/mol

Description

Ethyl 4-(2-((5-(hydroxymethyl)-1-(4-methoxybenzyl)-1H-imidazol-2-yl)thio)acetyl)piperazine-1-carboxylate is a useful research compound. Its molecular formula is C21H28N4O5S and its molecular weight is 448.54. The purity is usually 95%.
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Scientific Research Applications

Catalytic Applications

The use of Mannich bases, including those similar to the specified compound, as ligands in catalytic reactions has been documented. For instance, simple synthesized Mannich bases have been utilized as efficient ligands in Cu-catalyzed N-arylation of imidazoles with aryl halides in water. This approach, using mild conditions and inexpensive catalytic systems, yielded a variety of products with moderate to excellent efficiency (Zhu, Shi, & Wei, 2010).

Synthesis of Novel Compounds

Research into the synthesis of novel compounds with potential anti-inflammatory and analgesic properties includes the development of benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines. These compounds, derived from reactions involving similar structures, have shown significant inhibitory activity on cyclooxygenase enzymes and demonstrated analgesic and anti-inflammatory activities (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Antimicrobial Activity

The synthesis of new pyridine derivatives, incorporating elements akin to the query compound, has been explored for their antimicrobial properties. These compounds, upon evaluation, showed variable and modest activity against several strains of bacteria and fungi, indicating their potential as antimicrobial agents (Patel, Agravat, & Shaikh, 2011).

Molecular Structure Analysis

Investigations into the crystal structure of compounds containing piperazine units, similar to the query molecule, have provided insights into their molecular conformation and potential interactions. For example, the crystal structure of 4-[4-(ethoxycarbonyl)piperazin-1-yl]benzoic acid revealed the conformation of piperazine rings and their dihedral angles with benzene rings, offering clues to their chemical behavior and interactions (Faizi, Ahmad, & Golenya, 2016).